Cas no 2694732-14-2 (N''-3-(2,5-dichlorothiophen-3-yl)propylguanidine)

• Product Name: N''-3-(2,5-dichlorothiophen-3-yl)propylguanidine
• CAS No: 2694732-14-2
• MF: C₈H₁₁Cl₂N₃S
• MW: 252.164037942886
• MDL: MFCD34474692
• CID: 5653871
• PubChem ID: 165917273
• Update Time: 2025-06-08

N''-3-(2,5-dichlorothiophen-3-yl)propylguanidine Chemical and Physical Properties

Names and Identifiers

• EN300-28228100
• N''-[3-(2,5-dichlorothiophen-3-yl)propyl]guanidine
• 2694732-14-2
• N''-3-(2,5-dichlorothiophen-3-yl)propylguanidine

• MDL： MFCD34474692
• Inchi： 1S/C8H11Cl2N3S/c9-6-4-5(7(10)14-6)2-1-3-13-8(11)12/h4H,1-3H2,(H4,11,12,13)
• InChI Key： YVBYMWGKIXEVBO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(S1)Cl)CCC/N=C(\N)/N

Computed Properties

• Exact Mass: 251.0050739g/mol
• Monoisotopic Mass: 251.0050739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 92.6Ų

Additional information on N''-3-(2,5-dichlorothiophen-3-yl)propylguanidine

Comprehensive Analysis of N''-3-(2,5-dichlorothiophen-3-yl)propylguanidine (CAS No. 2694732-14-2): Properties, Applications, and Research Insights

In the realm of specialized organic compounds, N''-3-(2,5-dichlorothiophen-3-yl)propylguanidine (CAS No. 2694732-14-2) has garnered significant attention due to its unique structural features and potential applications. This guanidine derivative, characterized by a 2,5-dichlorothiophene moiety, presents intriguing chemical properties that make it a subject of interest in pharmaceutical research, material science, and agrochemical development. Its molecular architecture combines the electron-rich thiophene ring with the highly basic guanidine group, offering a versatile platform for further functionalization.

The synthesis of N''-3-(2,5-dichlorothiophen-3-yl)propylguanidine typically involves multi-step organic reactions, with the 2,5-dichlorothiophene-3-carboxaldehyde serving as a key intermediate. Researchers have explored various propylguanidine derivatives for their biological activities, particularly in modulating protein-protein interactions. Recent studies suggest that compounds featuring this scaffold may exhibit promising enzyme inhibition properties, aligning with current trends in targeted drug discovery.

From an industrial perspective, the dichlorothiophene component contributes to the compound's stability under various conditions, making it potentially valuable for high-performance materials. The electronics sector has shown growing interest in similar thiophene-based compounds for organic semiconductors, though specific applications for CAS 2694732-14-2 remain under investigation. Its lipophilic character, imparted by the chlorinated thiophene ring, may influence membrane permeability in biological systems.

Environmental considerations surrounding chlorinated organic compounds have prompted thorough evaluation of this substance's ecological impact. Modern analytical techniques, including HPLC-MS and NMR spectroscopy, have been employed to characterize its properties and degradation pathways. The scientific community continues to explore green chemistry approaches for synthesizing such compounds with reduced environmental footprint.

In pharmacological contexts, the guanidine moiety present in this compound is known to participate in hydrogen bonding networks, potentially enabling interactions with biological targets. This has led to investigations into its possible structure-activity relationships with various receptor systems. Computational chemistry studies utilizing molecular docking simulations have provided insights into its potential binding modes.

The compound's thermal stability and solubility profile have been systematically studied, revealing interesting characteristics that may inform formulation strategies. Researchers emphasize the importance of understanding its physicochemical properties for potential applications in various industries. Recent patent literature indicates growing intellectual property activity surrounding related thiophene-guanidine hybrids.

Quality control protocols for N''-3-(2,5-dichlorothiophen-3-yl)propylguanidine typically involve rigorous spectroscopic characterization and chromatographic purity assessment. The compound's stability under different storage conditions has been documented, providing valuable data for handling and preservation. Analytical methods development for this compound remains an active area of research.

Emerging applications in bioconjugation chemistry have sparked interest in this compound's potential as a molecular linker. The presence of both aromatic and aliphatic components in its structure offers multiple sites for chemical modification, making it a versatile building block for more complex architectures. These features align with current demands in precision chemistry and materials design.

From a regulatory standpoint, proper handling procedures for 2694732-14-2 follow standard laboratory safety protocols. Material safety data sheets provide comprehensive guidance on personal protective equipment and emergency measures. Researchers emphasize the importance of risk assessment when working with novel chemical entities.

The future research directions for this compound may include exploration of its structure-property relationships through systematic derivatization. Advances in catalytic synthesis methods could improve the efficiency of its production. Furthermore, its potential role in supramolecular chemistry applications warrants deeper investigation given the complementary hydrogen bonding capabilities of its functional groups.